Cas no 476630-49-6 (Eupaglehnin C)

• Product Name: Eupaglehnin C
• CAS No: 476630-49-6
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.417
• CID: 3162588
• PubChem ID: 11110771

Eupaglehnin C Properties

Names and Identifiers

• Eupaglehnin C
• (6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 2-(hydroxymethyl)but-2-enoate
• 476630-49-6
• BDBM50586763
• CS-0158900
• CHEMBL5070918
• AKOS040761717
• HY-N9172
• (+)-Eupaglehnin C
• Desoxyrupatoripicrin
• Deoxyrupatoripicrin
• BUA63049

• InChIKey： LQAWDKQOLJURMN-DUROQTLYSA-N
• Inchi： InChI=1S/C20H26O5/c1-5-15(11-21)20(23)25-17-10-13(3)8-6-7-12(2)9-16-18(17)14(4)19(22)24-16/h5,8-9,16-18,21H,4,6-7,10-11H2,1-3H3
• SMILES： CC=C(CO)C(=O)OC1CC(=CCCC(=CC2C1C(=C)C(=O)O2)C)C

Computed Properties

• Exact Mass: 346.17802393g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 346.17802393g/mol
• Heavy Atom Count: 25
• Complexity: 653
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Boiling Point: 528.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 184.3±23.6 °C
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives